Gatekeeper Mutant Inhibition Across BCR-ABL, Kit, and PDGFRα
HG-7-85-01 is distinguished by its ability to accommodate either the wild-type gatekeeper threonine or a large hydrophobic gatekeeper residue (isoleucine or methionine) in BCR-ABL, Kit, and PDGFRα without becoming a promiscuous inhibitor [1]. In cellular proliferation assays, HG-7-85-01 potently inhibited Ba/F3 cells expressing the T315I BCR-ABL gatekeeper mutant (IC50 = 140 nM), whereas imatinib, dasatinib, and nilotinib are all inactive against T315I (IC50 >4000 nM) [1]. Against the PDGFRα gatekeeper mutants T674M and T674I, HG-7-85-01 achieved cellular IC50 values of 6.25 nM each [1]. Structurally, this accommodation arises because HG-7-85-01 lacks a hydrogen bond to the gatekeeper side chain, instead forming a hydrogen bond to the non-mutatable backbone amide of the gatekeeper residue [1].
| Evidence Dimension | Cellular proliferation IC50 against BCR-ABL T315I gatekeeper mutant (Ba/F3-T315I cells, 3-day assay) |
|---|---|
| Target Compound Data | HG-7-85-01 IC50 = 140 nM [1] |
| Comparator Or Baseline | Imatinib IC50 >4000 nM; Dasatinib IC50 >4000 nM; Nilotinib IC50 >4000 nM [1] |
| Quantified Difference | HG-7-85-01: ~28-fold more potent than the threshold of resistance (>4000 nM); comparators show no measurable inhibition at clinically relevant concentrations |
| Conditions | Ba/F3 cells expressing BCR-ABL T315I; 2.5–3 day proliferation assay; HG-7-85-01 also tested against Ba/F3-T315I in the presence of IL-3, showing full cytoprotection and no effect on parental Ba/F3 cells at comparable concentrations [1] |
Why This Matters
For laboratories studying TKI resistance mechanisms or screening compounds against gatekeeper-mutant-driven malignancies, HG-7-85-01 is one of the few tool compounds that provides potent T315I inhibition without the broad kinome promiscuity of ponatinib, enabling cleaner mechanistic studies.
- [1] Weisberg E, Choi HG, Barrett R, et al. Discovery of a small-molecule type II inhibitor of wild-type and gatekeeper mutants of BCR-ABL, PDGFRα, Kit, and Src kinases. Blood. 2010;115(21):4206-4216. doi:10.1182/blood-2009-11-251751. Table 1: Cellular IC50 data for HG-7-85-01 against Ba/F3-T315I (140 nM), Ba/F3-PDGFRα-T674M (6.25 nM), Ba/F3-PDGFRα-T674I (6.25 nM). View Source
